4-Methoxy-1-nitro-2-(trifluoromethyl)benzene
Overview
Description
“4-Methoxy-1-nitro-2-(trifluoromethyl)benzene” is a chemical compound with the molecular formula C8H6F3NO3 . It is also known by other names such as “1-Methoxy-4-nitro-2-(trifluoromethyl)benzene” and "2-Methoxy-5-nitrobenzotrifluoride" .
Molecular Structure Analysis
The InChI code for “4-Methoxy-1-nitro-2-(trifluoromethyl)benzene” is1S/C8H6F3NO3/c1-15-5-2-3-7(12(13)14)6(4-5)8(9,10)11/h2-4H,1H3
. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule. Physical And Chemical Properties Analysis
The molecular weight of “4-Methoxy-1-nitro-2-(trifluoromethyl)benzene” is 221.14 g/mol . It is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Agrochemical and Pharmaceutical Industries
Application Summary
Trifluoromethylpyridine (TFMP) derivatives, which include “4-Methoxy-1-nitro-2-(trifluoromethyl)benzene”, are used in the agrochemical and pharmaceutical industries. The major use of TFMP derivatives is in the protection of crops from pests .
Methods of Application
The specific methods of application or experimental procedures were not detailed in the source. However, the synthesis and applications of TFMP and its derivatives are a subject of ongoing research in these industries .
Results or Outcomes
Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market, and since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names . Several TFMP derivatives are also used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Proteomics Research
Application Summary
“4-Methoxy-1-nitro-2-(trifluoromethyl)benzene” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is integral to understanding biological processes and diseases.
Methods of Application
The specific methods of application or experimental procedures were not detailed in the source. However, in proteomics research, this compound could be used in various experimental setups, including protein purification and identification, mass spectrometry, and protein-protein interaction studies .
Results or Outcomes
The outcomes of using this compound in proteomics research would depend on the specific experiments conducted. It could potentially aid in the discovery of new protein functions, the understanding of protein pathways, and the development of new therapeutic strategies .
Oxidation Reactions
Application Summary
“4-Methoxy-1-nitro-2-(trifluoromethyl)benzene” can undergo oxidation reactions, leading to the conversion of the trifluoromethyl group to a carbonyl group . This type of reaction is commonly used in organic synthesis.
Methods of Application
The specific methods of application or experimental procedures were not detailed in the source. However, oxidation reactions typically involve the use of an oxidizing agent and may require specific reaction conditions .
Results or Outcomes
The outcome of this application would be the formation of a new compound with a carbonyl group . This could potentially be used in further synthetic steps to create complex organic molecules .
Safety And Hazards
properties
IUPAC Name |
4-methoxy-1-nitro-2-(trifluoromethyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO3/c1-15-5-2-3-7(12(13)14)6(4-5)8(9,10)11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBEXRIBHQSUANC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)[N+](=O)[O-])C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80338338 | |
Record name | 4-Methoxy-1-nitro-2-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80338338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-1-nitro-2-(trifluoromethyl)benzene | |
CAS RN |
344-39-8 | |
Record name | 4-Methoxy-1-nitro-2-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80338338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Methoxy-2-nitrobenzotrifluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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